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Compound of Interest |

D-beta-Imidazolelactic Acid,
Compound Name:
Monohydrate
CAS No.: 1246814-96-9
Cat. No.: B1140192
- J

Executive Summary & Immediate Directive

Do not dispose of D-beta-Imidazolelactic Acid, Monohydrate (CAS: 1246814-96-9) down the
drain.

Although this compound is a histidine metabolite and often biologically derived, it must be
managed as Chemical Waste. While it is not currently classified as a P-listed or U-listed acute
toxin under US EPA RCRA regulations, its chemical structure (imidazole ring + carboxylic acid)
dictates that it be segregated into Organic Acid or General Organic waste streams for high-
temperature incineration.

Immediate Action Required:
e Segregate from strong oxidizers (e.g., Nitric Acid, Permanganates).
o Segregate from hypochlorites (Bleach) to prevent chloramine formation.

o Label all waste containers explicitly with the full chemical name; do not use abbreviations like
IIILAII.

Chemical Profile & Risk Assessment
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To manage disposal effectively, we must understand the physicochemical properties that drive

risk. This compound is an amphoteric molecule (containing both acidic and basic functional

groups), but in the monohydrate form, it behaves primarily as a weak organic acid.

Table 1: Physicochemical Properties Relevant to

Disposal
Property

Specification

Operational Implication

Chemical Name

D-beta-Imidazolelactic Acid,

Monohydrate

Labeling must match this

exactly for manifest accuracy.

CAS Number

1246814-96-9

Use for waste profile lookup.

Molecular Formula

CeHsN203[1][2] - H20

High nitrogen content requires
incineration with NOx

scrubbing.

Solubility

Soluble in Water

High mobility in aqueous
systems; high risk of
groundwater contamination if
landfilled.

Acidity (pKa)

~2.5 - 3.5 (Carboxyl group)

Can lower pH of waste
streams; compatible with other

organic acids.

Reactivity

Stable, but reactive with strong

oxidizers.

Risk of exothermic reaction if
mixed with incompatible

streams.

The "Why" Behind the Protocol

e Bioaccumulation Potential: As an imidazole derivative, introduction into local wastewater

systems can interfere with biological treatment plants (nitrification/denitrification bacteria).

¢ Incineration Logic: The presence of the imidazole ring requires thermal destruction at

>850°C to ensure complete mineralization into COz, H20, and Na.
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Waste Segregation Logic

Proper segregation is the single most critical step in laboratory safety. Mixing D-beta-
Imidazolelactic Acid with incompatible classes can generate toxic gases or heat.

Visualization: Segregation & Compatibility Matrix

The following diagram illustrates the safe storage and waste consolidation logic.
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Figure 1: Segregation logic emphasizing the prohibition of mixing with oxidizers or bleach due
to the imidazole nitrogen's reactivity.

Detailed Disposal Workflows
Scenario A: Disposal of Pure Solid (Powder)

Applicable for expired reagents or excess weighing powder.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass
jar.

o Labeling: Attach a hazardous waste label.

o Constituents: "D-beta-Imidazolelactic Acid, Monohydrate (100%)"
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o Hazard Checkbox: Check "Toxic" and "Irritant" (Standard precautionary classification for
research chemicals).

e Consolidation: Place the sealed container into the Solid Chemical Waste bin.

o Note: Do not place in "Biohazard" (Red Bag) waste unless the compound was used with
infectious agents.

Scenario B: Disposal of Aqueous Solutions (Buffer
Waste)

Applicable for HPLC waste or reaction byproducts.
e pH Check (Self-Validating Step):
o Dip a pH strip into the waste solution.

o If pH < 2: The waste is RCRA Corrosive (Code D002).[3] You must label it as "Corrosive
Acidic Waste."

o If pH 2 - 12: Label as "Non-Regulated Chemical Waste (Aqueous)."
» Bulking: Pour into the laboratory's Aqueous Waste Carboy.
o Critical: Ensure this carboy does not contain bleach or heavy metals.

e Secondary Containment: Ensure the carboy sits in a secondary tray capable of holding
110% of the volume.

Scenario C: Disposal of Mixed Solvent Waste

Applicable for HPLC mobile phases (e.g., Acetonitrile/Water mixtures).
o Classification: This is a "Mixed Solvent" stream.

e Protocol: Pour into the Organic Solvent Waste carboy (typically Red or Yellow can).
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e Documentation: Record the estimated concentration of D-beta-Imidazolelactic Acid on the
waste log (e.g., "< 0.1%").

Decision Tree for Disposal

Use this workflow to determine the exact disposal path for your specific situation.
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Figure 2: Decision matrix for determining the correct waste stream based on physical state and
solvent composition.

Emergency Contingencies
Spill Cleanup (Solid)

o PPE: Wear nitrile gloves, lab coat, and safety goggles. N95 dust mask recommended if
powder is fine.

o Containment: Cover spill with wet paper towels to prevent dust generation.
o Cleanup: Scoop material into a bag. Wipe area with soap and water.

o Disposal: Place cleanup materials in the Solid Chemical Waste bin.

Accidental Drain Disposal

If a significant quantity (>10q) is accidentally poured down the drain:
e Flush: Immediately flush the drain with copious amounts of water (20+ minutes) to dilute.

» Notify: Inform your facility's EHS officer immediately. They may need to check the building's
neutralization tank pH levels.

References

» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 55275928, D-beta-Imidazole lactic Acid Monohydrate. Retrieved from [Link]

e U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual 2014. (Defining Hazardous Waste Characteristics). Retrieved
from [Link]

e American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories. (Guide for handling research chemicals with limited toxicity data). Retrieved
from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/55275928
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual-2014
https://www.acs.org/content/dam/acsorg/about/governance/committees/chemicalsafety/publications/identifying-and-evaluating-hazards-in-research-laboratories.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance (OSHA
3404-11R). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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